Cas no 5931-17-9 (1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane)

• Product Name: 1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane
• CAS No: 5931-17-9
• MF: C₁₂H₃₀O₃Si₂
• MW: 278.535806179047
• MDL: MFCD00039554
• CID: 46270
• PubChem ID: 87560691
• Update Time: 2025-06-12

1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane
• 1,3-Bis(4-hydroxybutyl)-1,1,3,3-tetramethyldisiloxane
• 4-[[4-hydroxybutyl(dimethyl)silyl]oxy-dimethylsilyl]butan-1-ol
• 1,3-Bis(hydroxybutyl)tetramethyldisiloxane
• 4,4'-(1,1,3,3-tetramethyldisiloxane-1,3-diyl)bis(butan-1-ol)
• 1-Butanol, 4,4'-(1,1,3,3-tetramethyl-1,3-disiloxanediyl)bis-
• OWJKJLOCIDNNGJ-UHFFFAOYSA-N
• 1,3-bis(4-hydroxybutyl) tetramethyl disiloxane
• 4,4'-[Oxyb
• B3283
• MFCD00039554
• AKOS015856421
• FT-0635911
• D88997
• C12H30O3Si2
• 4,4 inverted exclamation mark -(1,1,3,3-Tetramethyldisiloxane-1,3-diyl)bis(1-butanol)
• 5931-17-9
• SCHEMBL733100
• 1,3-BIS(4-HYDROXYBUTYL)TETRAMETHYLDISILOXANE?
• CS-0199447
• SY050525
• DTXSID80377681
• 1,3-BIS(4-HYDROXYBUTYL)TETRAMETHYLDISILOXANE, 92%
• DB-053362
• 4-({[(4-hydroxybutyl)dimethylsilyl]oxy}dimethylsilyl)butan-1-ol

• MDL： MFCD00039554
• Inchi： 1S/C12H30O3Si2/c1-16(2,11-7-5-9-13)15-17(3,4)12-8-6-10-14/h13-14H,5-12H2,1-4H3
• InChI Key： OWJKJLOCIDNNGJ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(CCCCO)O[Si](C)(C)CCCCO

Computed Properties

• Exact Mass: 278.17300
• Monoisotopic Mass: 278.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 49.7

Experimental Properties

• Color/Form: Not determined
• Density: 0.95
• Melting Point: <0°C
• Boiling Point: 185°C/5mmHg(lit.)
• Flash Point: 110°C
• Refractive Index: 1.4526 [25°C]
• PSA: 49.69000
• LogP: 2.95820
• Solubility: Not determined
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37-S39
• Hazardous Material Identification：
• TSCA：No
• Risk Phrases：R36/37/38
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Siloxanes
• Other Chemical Reagents Organic Metal Reagents

Additional information on 1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane

Research Brief on 1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane (CAS: 5931-17-9) in Chemical and Biomedical Applications

1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane (CAS: 5931-17-9) is a siloxane-based compound that has garnered significant attention in recent years due to its versatile applications in chemical synthesis, biomaterials, and pharmaceutical formulations. This research brief synthesizes the latest findings on this compound, focusing on its structural properties, synthesis methods, and emerging biomedical applications. The compound's unique bifunctional structure, featuring hydroxyl-terminated alkyl chains and a disiloxane backbone, makes it a valuable intermediate in the development of silicone-based polymers and drug delivery systems.

Recent studies have highlighted the role of 1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane in the synthesis of biocompatible silicone elastomers. A 2023 study published in the Journal of Biomaterials Science demonstrated its utility as a crosslinking agent in the fabrication of soft tissue implants, owing to its low cytotoxicity and high mechanical stability. The compound's hydroxyl groups facilitate covalent bonding with other polymers, enabling the creation of hybrid materials with tailored properties for medical devices. Additionally, its hydrophobic disiloxane core contributes to the material's resistance to enzymatic degradation, a critical factor for long-term implant performance.

In pharmaceutical research, 1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane has been explored as a solubilizing agent for poorly water-soluble drugs. A 2024 preprint in BioRxiv reported its use in nanoemulsion formulations, where it enhanced the bioavailability of anticancer compounds by up to 40% compared to traditional surfactants. The study attributed this improvement to the compound's amphiphilic nature, which allows for efficient drug encapsulation and controlled release kinetics. Furthermore, its metabolic stability, as confirmed by in vitro liver microsome assays, suggests minimal risk of toxic metabolite accumulation.

From a synthetic chemistry perspective, advances in the catalytic hydrosilylation of 1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane have been reported in ACS Catalysis (2023). Researchers developed a platinum nanoparticle catalyst system that achieves >95% yield at ambient temperatures, significantly improving the sustainability profile of silicone polymer production. This breakthrough addresses previous challenges related to energy-intensive synthesis conditions and byproduct formation, positioning the compound as a greener alternative for industrial-scale applications.

Ongoing clinical investigations are evaluating 1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane-based hydrogels for wound healing applications. Preliminary results from a Phase I trial (NCT05678944) indicate accelerated epithelialization rates in chronic wounds, with no observed adverse immune responses. The hydrogel's oxygen permeability and moisture retention properties, derived from the compound's molecular architecture, appear to create an optimal microenvironment for tissue regeneration. These findings suggest potential for FDA-approved wound care products within the next 3-5 years.

In conclusion, 1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane (5931-17-9) represents a multifunctional building block with expanding applications across biomedicine and materials science. Recent research underscores its advantages in drug delivery, medical device fabrication, and sustainable chemistry. Future directions include optimization of its pharmacokinetic properties for systemic applications and exploration of its antimicrobial potential when combined with metal nanoparticles. The compound's commercial viability is further supported by scalable synthesis methods and favorable regulatory safety profiles to date.